Cas no 6941-69-1 (1,2-Bis(chloroacetoxy)ethane)

• Product Name: 1,2-Bis(chloroacetoxy)ethane
• CAS No: 6941-69-1
• MF: C₆H₈Cl₂O₄
• MW: 215.031320571899
• CID: 506616
• PubChem ID: 87569412
• Update Time: 2025-04-19

1,2-Bis(chloroacetoxy)ethane Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-chloro-,1,1'-(1,2-ethanediyl) ester
• 1,2-Bis(chloroacetoxy)ethane
• 2-(2-chloroacetyl)oxyethyl 2-chloroacetate
• Ethylene Glycol Bis(monochloroacetate)
• Ethylene Glycol Dichloroacetate
• Ethylene bis(chloroacetate)
• ETHYLENEGLYCOLBIS(MONOCHLOROACETATE)
• Ethyleneglycol bischloro acetate
• HIIBHBNRMVLLKH-UHFFFAOYSA-N
• Acetic acid, chloro-, 1,2-ethanediyl ester
• NSC22574
• ethyleneglycol bis(chloroethanoate)
• ethane-1,2-diyl bis(chlo
• 2-[(2-Chloroacetyl)oxy]ethyl chloroacetate #
• FT-0636300
• Acetic acid, 2-chloro-, 1,1'-(1,2-ethanediyl) ester
• AAL3X9YZW7
• SCHEMBL1036146
• CS-0158314
• LS-13129
• Ethylene glycol bis-(monochloroacetate)
• AKOS000274693
• NS00036846
• ethane-1,2-diyl bis(2-chloroacetate)
• EINECS 230-096-1
• 3-BROMO-1,1,1-TRIFLUOROACETONEOXIME
• D90437
• AI3-02151
• NSC-22574
• 6941-69-1
• Chloro-Acetic Acid 2-(2-chloro-acetoxy)-ethyl Ester
• 1,2-Bis(chloroacetoxy)ethane ,
• 2-(2-Chloro-acetoxy)ethyl chloroacetate
• E0107
• NSC 22574
• MFCD00045277
• 56867-89-1
• 2-[(2-Chloroacetyl)oxy]ethyl chloroacetate
• Poly(oxy-1,2-ethanediyl), alpha-(2-chloroacetyl)-omega-[(2-chloroacetyl)oxy]-
• DTXSID90219568

• MDL： MFCD00045277
• Inchi： 1S/C6H8Cl2O4/c7-3-5(9)11-1-2-12-6(10)4-8/h1-4H2
• InChI Key： HIIBHBNRMVLLKH-UHFFFAOYSA-N
• SMILES： ClCC(=O)OCCOC(CCl)=O

Computed Properties

• Exact Mass: 213.98000
• Monoisotopic Mass: 213.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not available
• Density: 1.5137 (rough estimate)
• Melting Point: 40.0 to 45.0 deg-C
• Boiling Point: 158°C/8mmHg(lit.)
• Flash Point: 120.2°C
• Refractive Index: 1.4570 (estimate)
• PSA: 52.60000
• LogP: 0.55040
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters